molecular formula C12H13NO4 B8380363 Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate

Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate

Cat. No. B8380363
M. Wt: 235.24 g/mol
InChI Key: XOZWRXRSJMGRGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Ethyl 4-(6-methyl-3-pyridyl)-2,4-dioxobutanoate

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

ethyl 4-(6-methylpyridin-3-yl)-2,4-dioxobutanoate

InChI

InChI=1S/C12H13NO4/c1-3-17-12(16)11(15)6-10(14)9-5-4-8(2)13-7-9/h4-5,7H,3,6H2,1-2H3

InChI Key

XOZWRXRSJMGRGI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CC(=O)C1=CN=C(C=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

At −78° C., a tetrahydrofuran (5 ml) solution of 5-acetyl-2-picoline (583 mg) was added to a tetrahydrofuran (15 ml) solution of 1 N lithium hexamethyldisilazide/tetrahydrofuran solution (5.2 ml), and stirred at the same temperature for 1 hour. At −78° C., dimethyl oxalate (701 μl) was added to the reaction liquid, and stirred at room temperature for 1 hour. 4 N hydrogen chloride/dioxane solution (4 ml) was added to the reaction liquid, and concentrated under reduced pressure to obtain a crude product of the entitled compound.
Quantity
701 μL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two
Quantity
583 mg
Type
reactant
Reaction Step Three
Name
lithium hexamethyldisilazide tetrahydrofuran
Quantity
5.2 mL
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three

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